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Compound of Interest

Compound Name: Thymalfasin

Cat. No.: B15566226

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Thymalfasin solution
for injection from lyophilized powder. The guidelines are intended for research and drug
development applications and emphasize procedures to ensure the stability, sterility, and
biological activity of the reconstituted product.

Thymalfasin, a synthetic 28-amino acid polypeptide identical to human thymosin alpha 1, is a
potent immunomodulator.[1][2] It is supplied as a sterile, white, lyophilized (freeze-dried)
powder to ensure long-term stability.[3][4] Proper reconstitution is a critical step to ensure the
integrity of the peptide for experimental use.

Data Presentation

The quantitative data related to Thymalfasin properties, reconstitution, and storage are
summarized in the tables below.

Table 1: Physicochemical Properties of Thymalfasin
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Property

Alternate Names

Description

Thymosin alpha 1, TMSA, Zadaxin

Appearance

Sterile Filtered White lyophilized (freeze-dried)
powder|[3]

Molecular Formula

C129H215N330s55

Molecular Mass

3108.32 Daltons

| Amino Acid Sequence | Ac-Ser-Asp-Ala-Ala-Val-Asp-Thr-Ser-Ser-Glu-lle-Thr-Thr-Lys-Asp-
Leu-Lys-Glu-Lys-Lys-Glu-Val-Val-Glu-Glu-Ala-Glu-Asn-OH |

Table 2: Recommended Reconstitution Parameters

Parameter

Typical Vial Content

For Clinical Simulation

(e.g., Zadaxin)

For General Research Use

1.6 mg Thymalfasin, 50 mg

1.0 mg Thymalfasin (may

mannitol, sodium

have no additives)

phosphate buffer

Recommended Diluent

1.0 mL Sterile Water for Sterile 18 MQ-cm H20 or

Injection

sterile PBS

Reconstitution Volume

1.0mL

To a concentration of =100

pg/mL

Final Concentration

1.6 mg/mL

Variable (e.g., 1 mg/mL)

| Dissolution Aids | Gentle swirling | Gentle swirling; ultrasonic bath if needed |

Table 3: Storage and Stability of Thymalfasin
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o . Recommendati
Form Condition Temperature Duration
ons
Lyophilized Up to several Store
Long-term <-18°C .
Powder years desiccated.
Follow
Up to 36 months
N manufacturer's
2°Cto 8°C (for specific -
) specific
formulations) o
guidelines.

Avoid prolonged
Room

Short-term Up to 3 weeks exposure to light
Temperature )
and moisture.
] Recommended
Reconstituted ] ) o
) Immediate Use N/A Immediately for clinical-grade
Solution )
preparations.
Short-term For research-
2°Cto 8°C 2 to 7 days )
Storage grade solutions.

| | Long-term Storage | < -18°C | Several months | Aliquot to avoid freeze-thaw cycles. Adding a
carrier protein (0.1% HSA or BSA) is recommended. |

Experimental Protocols

Adherence to aseptic technigue is paramount throughout these procedures to prevent microbial
contamination.

Protocol 1: Reconstitution for Immediate Use

This protocol is based on the preparation of commercial formulations like Zadaxin and is
suitable for experiments requiring immediate use of the solution.

Materials:

 Vial of lyophilized Thymalfasin (e.g., 1.6 mg)
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Vial or ampoule of Sterile Water for Injection (1.0 mL)
Sterile syringe (2-3 mL) with a needle
Alcohol wipes

Sharps container

Methodology:

Preparation: Wash hands thoroughly and work on a clean, disinfected surface. Allow the
Thymalfasin vial and diluent to reach room temperature.

Sterilization: Remove the protective caps from the Thymalfasin and diluent vials. Wipe the
rubber stoppers of both vials with an alcohol wipe and allow them to air dry.

Diluent Withdrawal: Attach the needle to the syringe. Draw 1.0 mL of air into the syringe and
inject it into the diluent vial to equalize pressure. Invert the vial and withdraw 1.0 mL of
Sterile Water for Injection.

Reconstitution: Insert the needle into the Thymalfasin vial, angling it so the diluent flows
down the side of the vial. Slowly inject the 1.0 mL of Sterile Water for Injection. This
minimizes foaming.

Dissolution: Gently swirl the vial in a circular motion until the powder is completely dissolved.
Do not shake, as this can denature the peptide.

Inspection: The resulting solution should be clear and colorless, free of particulate matter.

Administration: The solution is now ready for experimental administration (e.g.,
subcutaneous injection). It should be used immediately.

Protocol 2: Reconstitution for Research and Long-Term
Storage

This protocol is designed for research-grade Thymalfasin and includes steps for preparing

stock solutions for storage.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15566226?utm_src=pdf-body
https://www.benchchem.com/product/b15566226?utm_src=pdf-body
https://www.benchchem.com/product/b15566226?utm_src=pdf-body
https://www.benchchem.com/product/b15566226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

Vial of lyophilized Thymalfasin (e.g., 1.0 mg)

Sterile, high-purity water (18 MQ-cm Hz0) or sterile PBS
Sterile syringe and needles

Alcohol wipes

Sterile microcentrifuge tubes for aliquoting

Optional: Carrier protein solution (e.g., sterile 1% Human or Bovine Serum Albumin -
HSA/BSA)

Sharps container

Methodology:

Preparation: Before opening, centrifuge the vial of lyophilized powder briefly (e.g., 12,000 x g
for 20 seconds) to pellet all material at the bottom. Allow the vial and diluent to reach room
temperature.

Sterilization: Disinfect the vial's rubber stopper with an alcohol wipe.

Reconstitution: Slowly add the desired volume of sterile water or PBS to achieve a stock
concentration of at least 100 ug/mL (a common stock concentration is 1 mg/mL). For a 1 mg
vial, adding 1 mL of diluent creates a 1 mg/mL stock solution.

Dissolution: Gently swirl to dissolve. If solubility is an issue, brief sonication in a water bath
may aid dissolution.

Addition of Carrier Protein (for long-term storage): To prevent peptide loss due to adsorption
to storage vials and to improve stability, a carrier protein is recommended. Add a sterile
solution of HSA or BSA to the reconstituted Thymalfasin to achieve a final carrier protein
concentration of 0.1%.
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 Aliquoting: Dispense the solution into small, single-use volumes in sterile, low-protein-
binding microcentrifuge tubes. Aliquoting is critical to avoid repeated freeze-thaw cycles,
which can degrade the peptide.

e Storage:
o For use within 2-7 days, store the aliquots at 4°C.
o For long-term storage, immediately freeze and store the aliquots at -18°C or lower.

Visualizations

The following diagrams illustrate the workflow for Thymalfasin reconstitution and the decision
logic for appropriate storage.

Preparation Reconstitution

Gather Materials }—> Prepare Aseptic Workspace }—> Slowly Add Diluent Gently Swirl to Dissolve Inspect for Clarity Solution Ready for Use

Click to download full resolution via product page

Caption: General workflow for the reconstitution of lyophilized Thymalfasin.
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Caption: Decision logic for storing reconstituted Thymalfasin solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566226#how-to-prepare-thymalfasin-solution-for-
injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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